Cas no 85797-61-1 (1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-)

1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)- structure
85797-61-1 structure
Product Name:1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-
CAS No:85797-61-1
MF:C15H16O2
MW:228.286344528198
CID:663389
PubChem ID:15187137
Update Time:2025-04-19

1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2-(1-methyl-1-phenylethyl)-
    • 2-(2-phenylpropan-2-yl)benzene-1,4-diol
    • SCHEMBL123763
    • DTXSID90569833
    • 85797-61-1
    • Inchi: 1S/C15H16O2/c1-15(2,11-6-4-3-5-7-11)13-10-12(16)8-9-14(13)17/h3-10,16-17H,1-2H3
    • InChI Key: LUELYTMQTXRXOI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(C)(C)C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 40.5Ų
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